Cas no 2241866-87-3 ((3,5-bis(methyl-d3)phenyl)boronic acid)
2241866-87-3 structure
Product Name:(3,5-bis(methyl-d3)phenyl)boronic acid
CAS No:2241866-87-3
MF:C8H11BO2
MW:156.019712686539
CID:6815886
PubChem ID:45788906
Update Time:2025-03-03
(3,5-bis(methyl-d3)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,5-bis(methyl-d3)phenyl)boronic acid
- AKOS015943771
- 2241866-87-3
- (3,5-Dimethyl-d6)-phenylboronic acid
- F92695
- CS-19103
-
- Inchi: 1S/C8H11BO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5,10-11H,1-2H3/i1D3,2D3
- InChI Key: DJGHSJBYKIQHIK-WFGJKAKNSA-N
- SMILES: OB(C1C=C(C([2H])([2H])[2H])C=C(C([2H])([2H])[2H])C=1)O
Computed Properties
- Exact Mass: 156.1228702Da
- Monoisotopic Mass: 156.1228702Da
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(3,5-bis(methyl-d3)phenyl)boronic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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